Cas no 1806919-15-2 (4-Bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetic acid)
4-Bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetic acid
-
- Inchi: 1S/C9H7BrClF2NO2/c10-8-4(2-11)3-14-5(1-6(15)16)7(8)9(12)13/h3,9H,1-2H2,(H,15,16)
- InChI Key: OIIQXLDSDCQAGO-UHFFFAOYSA-N
- SMILES: BrC1C(CCl)=CN=C(CC(=O)O)C=1C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 258
- XLogP3: 2.1
- Topological Polar Surface Area: 50.2
4-Bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029055742-250mg |
4-Bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetic acid |
1806919-15-2 | 97% | 250mg |
$969.60 | 2022-03-31 | |
| Alichem | A029055742-500mg |
4-Bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetic acid |
1806919-15-2 | 97% | 500mg |
$1,646.30 | 2022-03-31 | |
| Alichem | A029055742-1g |
4-Bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetic acid |
1806919-15-2 | 97% | 1g |
$3,129.00 | 2022-03-31 |
4-Bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetic acid Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 4-Bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetic acid
Introduction to 4-Bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1806919-15-2)
4-Bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1806919-15-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its bromo, chloromethyl, and difluoromethyl substituents on a pyridine core, exhibits a unique structural framework that makes it a valuable intermediate in the synthesis of biologically active molecules. The presence of multiple reactive sites in its molecular structure allows for diverse chemical transformations, making it a versatile building block for drug discovery and development.
The pyridine-2-acetic acid moiety in the compound's name is particularly noteworthy, as it introduces an acidic functional group that can participate in various pharmacophoric interactions. This feature is highly relevant in the design of molecules targeting neurological and cardiovascular diseases, where protonation states and acid-base properties play a crucial role in drug efficacy and pharmacokinetics. Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly due to their ability to modulate enzyme activity and receptor binding.
One of the most compelling aspects of 4-Bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetic acid is its potential as a precursor for the development of novel therapeutic agents. The bromo substituent, for instance, can be readily functionalized via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups. This flexibility is particularly valuable in constructing complex molecular architectures that mimic natural products or known drug scaffolds.
The chloromethyl group provides another avenue for further derivatization, allowing for the formation of ethers, alcohols, or amides through nucleophilic substitution reactions. These transformations are fundamental in medicinal chemistry, as they enable the creation of diverse pharmacological entities with tailored biological activities. Moreover, the difluoromethyl group has been extensively studied for its ability to enhance metabolic stability and binding affinity in drug candidates. Fluorine atoms can modulate electronic properties and hydrophobicity, making them indispensable in optimizing lead compounds for clinical use.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). 4-Bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetic acid has emerged as a promising scaffold for designing PPI modulators due to its ability to engage multiple binding pockets on target proteins. Its structural features allow for precise tuning of interactions through hydrogen bonding, hydrophobic effects, and electrostatic interactions. Such properties are critical for achieving high selectivity and potency in drug development.
The compound's relevance extends beyond academic research; it has also attracted industrial interest due to its potential application in synthesizing novel agrochemicals and materials with specialized functions. The versatility of 4-Bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetic acid lies in its ability to serve as a multi-purpose intermediate, catering to diverse synthetic needs across different sectors.
From a synthetic chemistry perspective, one of the most intriguing aspects of this compound is its role in facilitating transition-metal-catalyzed reactions. The bromo and chloromethyl groups are particularly amenable to palladium-catalyzed cross-coupling reactions, which are cornerstone techniques in modern organic synthesis. These reactions have enabled the construction of complex molecules with high precision and yield, making them indispensable tools in both academic and industrial settings.
The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic properties. The difluoromethyl group in 4-Bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetic acid contributes to this trend by enhancing lipophilicity and metabolic stability. Such features are often associated with improved bioavailability and prolonged half-life of drug candidates, which are critical factors in drug development.
Moreover, computational modeling studies have demonstrated that pyridine derivatives like this one can effectively interact with biological targets through multiple binding modes. This polyvalent binding capability is particularly advantageous in designing drugs that require robust binding affinities across different conformations or isoforms of target proteins. Such flexibility is often necessary to achieve therapeutic efficacy while minimizing off-target effects.
In conclusion,4-Bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1806919-15-2) represents a fascinating compound with broad applications in pharmaceutical chemistry and beyond. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules with diverse therapeutic potential. As research continues to uncover new synthetic strategies and biological targets,this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.
1806919-15-2 (4-Bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)